Cas no 2041076-49-5 (3-(difluoromethoxy)-1-methyl-1H-pyrazol-4-amine)

• Product Name: 3-(difluoromethoxy)-1-methyl-1H-pyrazol-4-amine
• CAS No: 2041076-49-5
• MF: C₅H₇F₂N₃O
• MW: 163.125387430191
• MDL: MFCD30829679
• CID: 5192651
• PubChem ID: 122673436
• Update Time: 2025-06-08

3-(difluoromethoxy)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(difluoromethoxy)-1-methylpyrazole
• 3-(difluoromethoxy)-1-methyl-1H-pyrazol-4-amine

• MDL： MFCD30829679
• Inchi： 1S/C5H7F2N3O/c1-10-2-3(8)4(9-10)11-5(6)7/h2,5H,8H2,1H3
• InChI Key： NQCFOMROVSUKSY-UHFFFAOYSA-N
• SMILES： N1(C)C=C(N)C(OC(F)F)=N1

Additional information on 3-(difluoromethoxy)-1-methyl-1H-pyrazol-4-amine

Recent Advances in the Study of 3-(Difluoromethoxy)-1-methyl-1H-pyrazol-4-amine (CAS: 2041076-49-5)

The compound 3-(difluoromethoxy)-1-methyl-1H-pyrazol-4-amine (CAS: 2041076-49-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine derivative, characterized by its difluoromethoxy and methylpyrazole moieties, has demonstrated promising potential as a key intermediate in the synthesis of biologically active molecules. Recent studies have focused on its applications in medicinal chemistry, particularly in the development of novel therapeutic agents targeting various disease pathways.

Structural analysis of 2041076-49-5 reveals unique electronic properties conferred by the difluoromethoxy group, which significantly influences the compound's reactivity and binding characteristics. The presence of both electron-withdrawing (fluorine atoms) and electron-donating (methyl group) substituents creates a balanced electronic environment that makes this compound particularly versatile for further chemical modifications. Recent synthetic approaches have optimized the yield and purity of this intermediate, with several research groups reporting improved protocols for its preparation on multi-gram scales.

In pharmacological applications, 3-(difluoromethoxy)-1-methyl-1H-pyrazol-4-amine has shown particular promise as a building block for kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into selective JAK3 inhibitors with improved metabolic stability compared to previous generations of compounds. The difluoromethoxy group was found to play a crucial role in modulating the compounds' pharmacokinetic properties, including enhanced membrane permeability and reduced susceptibility to oxidative metabolism.

Recent computational studies have provided insights into the molecular interactions of derivatives containing this structural motif. Molecular docking simulations suggest that the difluoromethoxy group can participate in unique halogen bonding interactions with protein targets, while the pyrazole nitrogen atoms maintain critical hydrogen bonding networks. These findings have opened new avenues for rational drug design using 2041076-49-5 as a core scaffold.

The compound's safety profile has also been investigated in recent preclinical studies. Toxicology assessments indicate favorable characteristics, with no significant off-target effects observed at therapeutic concentrations. However, researchers caution that the metabolic fate of the difluoromethoxy group requires further investigation, as potential defluorination pathways could lead to the formation of reactive intermediates in certain biological systems.

Looking forward, several pharmaceutical companies have included 3-(difluoromethoxy)-1-methyl-1H-pyrazol-4-amine in their development pipelines, particularly for inflammatory and autoimmune indications. The compound's versatility as a synthetic intermediate and its favorable physicochemical properties suggest it will continue to be an important tool in medicinal chemistry research for the foreseeable future.